1-(Methoxymethyl)-1-methylpyrrolidin-1-ium fluoride

• CAS RN: 820958-84-7
• Molecular Formula: C7H16FNO
• Molecular Weight: 149.21 g/mol
• IUPAC Name: 1-(methoxymethyl)-1-methylpyrrolidin-1-ium;fluoride
• InChI: InChI=1S/C7H16NO.FH/c1-8(7-9-2)5-3-4-6-8;/h3-7H2,1-2H3;1H/q+1;/p-1
• InChI Key: OFRIOBDEWZDLFM-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CCCC1)COC.[F-]

Description

1-(Methoxymethyl)-1-methylpyrrolidin-1-ium fluoride is a useful research compound. Its molecular formula is C7H16FNO and its molecular weight is 149.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

N-methoxymethyl-N-methylpyrrolidinium chloride (50.0 g) was mixed with a solution of hydrofluoric acid. N2 was bubbled through the mixture with heating at 60° C. to remove hydrogen chloride and an excess of hydrofluoric acid and obtain 59.52 g of N-methoxymethyl-N-methylpyrrolidinium fluoride. In 1000 g of 50% aqueous solution of hydrofluoric acid was dissolved 156 g of aluminum hydroxide at room temperature and the mixture was filtered. The filtrate was cooled to obtain 442.76 g of aluminum fluoride nonahydrates. To 30.4 g of the above N-methoxymethyl-N-methylpyrrolidinium fluoride was added 36.4 g of aluminum fluoride nonahydrates at 50° C. with stirring. N2 was bubbled through the mixture with heating at 130° C. to remove hydrofluoric acid and obtain 29.4 g of the desired product (brown liquid). The product was checked for 1H-NMR, electrical conductivity and voltage resistance as in Example 1.

Synthesis routes and methods II

Procedure details

A 0.44 g quantity of potassium fluoride (product of Wako Pure Chemical Ind. Ltd.) was dissolved in 11 g of deionized water, and 1.74 g of N-methoxymethyl-N-methylpyrrolidinium perchlorate was added to the solution. The mixture was reacted at room temperature for 1.5 hours, whereby the reaction was terminated. With addition of 100 ml of methanol, the reaction mixture was filtered. The filtrate was concentrated and dried in a vacuum. The residue was then dissolved in dichloromethane, the solution was again filtered with a membrane filter, and the filtrate was concentrated and dried, giving 1.05 g of the desired product.